4-(Aminomethyl)-2-cyclopropoxybenzamide

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 4-(aminomethyl)-2-cyclopropyloxybenzamide
• InChI: InChI=1S/C11H14N2O2/c12-6-7-1-4-9(11(13)14)10(5-7)15-8-2-3-8/h1,4-5,8H,2-3,6,12H2,(H2,13,14)
• InChI Key: VYJSQBPFXKEZCO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CC(=C2)CN)C(=O)N

Description

4-(Aminomethyl)-2-cyclopropoxybenzamide is a benzamide derivative characterized by a cyclopropoxy group at the 2-position and an aminomethyl substituent at the 4-position of the benzene ring. Its molecular formula is C₁₁H₁₄N₂O₂, with a molecular weight of 206.24 g/mol. The compound’s structure combines a strained cyclopropane ring with a polar aminomethyl group, making it a candidate for exploring steric and electronic effects in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Aminomethyl)-2-cyclopropoxybenzamide typically involves multiple steps. One common route starts with the preparation of 4-formylbenzoic acid, which is then subjected to a series of reactions to introduce the aminomethyl and cyclopropoxy groups. The key steps include:

Formylation: Introduction of a formyl group to the benzene ring.

Aminomethylation: Reaction with aminomethylating agents to introduce the aminomethyl group.

Cyclopropoxylation: Introduction of the cyclopropoxy group through a nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of 4-(Aminomethyl)-2-cyclopropoxybenzamide may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-yield catalysts, and efficient purification techniques to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

4-(Aminomethyl)-2-cyclopropoxybenzamide can undergo various chemical reactions, including:

Oxidation: The aminomethyl group can be oxidized to form corresponding imines or amides.

Reduction: Reduction of the benzamide moiety to form amines.

Substitution: The cyclopropoxy group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions, often under basic conditions.

Major Products Formed

Oxidation: Formation of imines or amides.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted benzamides with various functional groups.

Scientific Research Applications

4-(Aminomethyl)-2-cyclopropoxybenzamide has several applications in scientific research:

Medicinal Chemistry: It is investigated for its potential as a tyrosine kinase inhibitor, showing promise in anticancer research.

Materials Science: Used in the synthesis of novel materials with unique properties.

Biology: Studied for its interactions with various biological targets, including enzymes and receptors.

Mechanism of Action

The mechanism of action of 4-(Aminomethyl)-2-cyclopropoxybenzamide involves its interaction with specific molecular targets, such as protein kinases. It acts as an inhibitor by binding to the active site of the enzyme, thereby blocking its activity. This inhibition can lead to the disruption of signaling pathways involved in cell growth and proliferation, making it a potential anticancer agent .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and physicochemical differences between 4-(Aminomethyl)-2-cyclopropoxybenzamide and related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Structural Uniqueness
4-(Aminomethyl)-2-cyclopropoxybenzamide	C₁₁H₁₄N₂O₂	206.24	2-cyclopropoxy, 4-aminomethyl	Cyclopropoxy group introduces ring strain; aminomethyl enhances polarity .
4-Amino-N-(cyclopropylmethyl)-2-methoxybenzamide	C₁₂H₁₆N₂O₂	220.27	2-methoxy, N-cyclopropylmethyl	Methoxy group reduces steric hindrance; cyclopropylmethyl modifies amide solubility.
4-Amino-2-(2-methylpropoxy)benzamide	C₁₁H₁₆N₂O₂	208.26	2-(2-methylpropoxy), 4-amino	Branched alkoxy group increases lipophilicity.
N-(3-Amino-2-methylphenyl)-4-propoxybenzamide	C₁₇H₂₀N₂O₂	284.35	4-propoxy, 3-amino-2-methylphenyl	Meta-amino position and methyl group alter biological activity .
2-(Aminomethyl)-6-cyclopropoxybenzamide	C₁₁H₁₄N₂O₂	206.24	6-cyclopropoxy, 2-aminomethyl	Positional isomer; cyclopropoxy placement affects target binding .

Key Observations:

Cyclopropoxy vs. Alkoxy Groups: The cyclopropoxy group in 4-(Aminomethyl)-2-cyclopropoxybenzamide introduces ring strain, which can enhance reactivity and metabolic stability compared to linear alkoxy groups (e.g., propoxy in or methoxy in ). This strain may improve interactions with hydrophobic pockets in biological targets .

Aminomethyl vs. Amino Substituents: The 4-aminomethyl group provides a primary amine, enabling hydrogen bonding and salt bridge formation, whereas 4-amino (e.g., in ) lacks the methylene spacer, limiting conformational flexibility .

Positional Isomerism: The positional isomer 2-(Aminomethyl)-6-cyclopropoxybenzamide demonstrates how shifting substituents alters bioactivity. The 6-cyclopropoxy/2-aminomethyl configuration may favor different enzyme binding modes compared to the target compound.

Amide Modifications :

• Substitutions on the amide nitrogen (e.g., N-cyclopropylmethyl in ) influence steric bulk and solubility. The unsubstituted amide in the target compound may enhance hydrogen-bonding capacity .